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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023

Notice to Researchers, Scientists, and Drug Development Professionals:

Comprehensive safety data, detailed handling procedures, and in-depth toxicological
information for 2-tert-Butoxyethanol (CAS No. 7580-85-0) are not extensively available in
publicly accessible resources. The majority of available safety and toxicological literature
pertains to its isomer, 2-Butoxyethanol (CAS No. 111-76-2). Due to the structural differences
between these two compounds, their toxicological and chemical properties are not
interchangeable. Therefore, extreme caution is advised when handling 2-tert-Butoxyethanol,
and a thorough risk assessment should be conducted before any use.

This guide summarizes the limited available data for 2-tert-Butoxyethanol and provides
general safety precautions based on the known hazards of similar chemical compounds. The
information herein should be supplemented with internal safety assessments and, where
possible, direct consultation with the chemical supplier.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 2-tert-
Butoxyethanol. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Reference
CAS Number 7580-85-0

Molecular Formula C6H1402

Molecular Weight 118.174 g/mol

Boiling Point 144.0 + 8.0 °C at 760 mmHg

Flash Point 47.3+7.7°C

Density 0.9+0.1g/cm3

Vapor Pressure 2.1 £ 0.6 mmHg at 25°C

LogP 0.43

Refractive Index 1.417

Known Toxicological Data

Toxicological information for 2-tert-Butoxyethanol is scarce. The available data points to
potential hazards upon inhalation.

Route of ) Dose/Durati  Toxic

Test Type Species Reference
Exposure on Effects

LCLo (Lowest Behavioral

published (coma),

lethal Inhalation Rat 2400 ppm/5H  Kidney/Ureter

concentration /Bladder

) (hematuria)

Given the limited data, it is prudent to assume that 2-tert-Butoxyethanol may pose other
health risks, including but not limited to skin and eye irritation, and potential target organ
toxicity.
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Handling Precautions and Personal Protective
Equipment (PPE)

Due to the lack of a comprehensive Safety Data Sheet (SDS), the following handling
precautions are based on general best practices for handling volatile organic compounds with
some known toxicity.

Work with 2-tert-Butoxyethanol should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). The specific glove
material should be selected based on breakthrough time and permeation rate data, which
should be requested from the glove manufacturer or the chemical supplier. A lab coat or
chemical-resistant apron should also be worn.

» Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of
exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

The following diagram illustrates the recommended PPE for handling 2-tert-Butoxyethanol.
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Routes of Exposure Personal Protective Equipment (PPE)
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Recommended PPE to prevent routes of exposure.

First Aid Measures

In the absence of specific first aid guidance for 2-tert-Butoxyethanol, the following general
procedures should be followed in case of exposure.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation develops or
persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.
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The logical flow for responding to an exposure event is outlined in the diagram below.
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First aid workflow following an exposure event.

Experimental Protocols

Detailed experimental protocols for safety and toxicity testing of 2-tert-Butoxyethanol are not
available in the public domain. Researchers should develop and validate their own protocols
based on established methodologies for similar chemicals. For instance, acute toxicity studies
could be designed based on OECD guidelines, adapting them for the specific properties of 2-
tert-Butoxyethanol. Any such testing should be conducted by trained professionals in a facility

equipped to handle hazardous materials.

Signaling Pathways
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There is currently no published research detailing the specific signaling pathways affected by 2-
tert-Butoxyethanol exposure. Given the limited toxicological data, it is not possible to
construct a diagram of its mechanism of action. Researchers investigating the toxicology of this
compound will need to conduct initial screening studies to identify potential cellular and
molecular targets.

Disclaimer: This document is intended for informational purposes only and is based on limited
available data. It is not a substitute for a formal Safety Data Sheet (SDS) or a comprehensive
risk assessment. All laboratory personnel must be thoroughly trained on the potential hazards
and

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-tert-Butoxyethanol:
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042023#2-tert-butoxyethanol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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